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Compound of Interest

Compound Name: Guanidine Phosphate

Cat. No.: B155843 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of guanidine phosphate, a compound of

significant interest in biochemical research and drug development. This document is intended

for researchers, scientists, and professionals in the pharmaceutical industry, offering detailed

information on its chemical properties, synthesis, and biological relevance.

Chemical Identification and Properties
Guanidine phosphate is a salt formed from the strong organic base guanidine and phosphoric

acid. Its unique properties make it a versatile tool in various scientific applications.

CAS Number: 5423-23-4[1]

Synonyms:

Diguanidinium hydrogen phosphate[1][2]

Guanidine phosphate (2:1)[2]

Guanidinium monohydrogen phosphate[2][3]

Bisguanidiniumphosphate[1][4]

GUPHOS[1][4]
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SEC GPH[4]

Physicochemical Properties
A summary of the key quantitative data for guanidine phosphate is presented in the table

below for easy reference and comparison.

Property Value References

Molecular Formula CH₈N₃O₄P [1][4]

Molecular Weight 157.07 g/mol [1][5]

Melting Point 247-250 °C (decomposes) [1][4]

Solubility in Water
15.5 g/100 g at 20°C; 250 g/L

at 20°C
[4][6]

Solubility in Methanol 0.1 g/100 g at 20°C [4][6]

Appearance White crystalline powder [4][6]

Density 1.48 g/cm³ [1][4]

Experimental Protocols: Synthesis of Guanidine
Phosphate
Several methods for the synthesis of guanidine phosphate have been reported. The following

protocols provide detailed methodologies for its preparation from different starting materials.

Synthesis from Guanidine Hydrochloride and
Phosphoric Acid
This method involves the reaction of guanidine hydrochloride with phosphoric acid, leading to

the formation of diguanidine phosphate and hydrogen chloride gas.

Materials:

Guanidine hydrochloride
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Phosphoric acid (e.g., 85 wt %)

Water

Procedure:

Reaction Setup: In a suitable reaction vessel, mix guanidine hydrochloride and phosphoric

acid in a molar ratio ranging from 1.1:1 to 2.0:1.

Reaction Conditions: Heat the mixture to a temperature between 30°C and 120°C. The

reaction time can vary from 1 to 48 hours depending on the temperature. For example, a

reaction at 70°C can be carried out for 8 hours. Hydrogen chloride gas will be generated

during the reaction.

Crystallization: After the reaction is complete, cool the reaction mixture to approximately 20-

22°C at a controlled rate (e.g., 2°C/10 min). Allow the mixture to stand for about 2-2.5 hours

to facilitate the crystallization of the crude diguanidine phosphate.

Filtration: Separate the crude product by filtration.

Purification (Recrystallization): Dissolve the crude product in water and recrystallize to obtain

the purified guanidine phosphate.

Drying: Dry the final product at room temperature.

Synthesis from Guanidine Carbonate and Phosphoric
Acid
This aqueous solution method allows for the preparation of guanidine phosphate by

controlling the pH of the reaction.

Materials:

Guanidine carbonate

Phosphoric acid

Water
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Procedure:

Reaction: Dissolve guanidine carbonate in water and slowly add phosphoric acid to the

solution while monitoring the pH. The reaction between guanidine carbonate and phosphoric

acid in an aqueous solution yields guanidine phosphate.

Product Isolation: The product can be isolated by crystallization from the solution.

Analysis: The purity of the obtained guanidine phosphate can be confirmed by determining

the guanidine, nitrogen, and phosphorus content, as well as by infrared spectroscopy.

Synthesis from Cyanoguanidine and Phosphoric Acid
This process involves the high-temperature reaction of cyanoguanidine with phosphoric acid

and is particularly useful for producing guanidine phosphate compositions for applications

such as flame retardants.

Materials:

Cyanoguanidine

Phosphoric acid (e.g., 65%)

Surfactant (optional)

Procedure:

Initial Reaction: Create a slurry of approximately equimolar quantities of cyanoguanidine and

65% phosphoric acid.

Heating: Heat the slurry with stirring. The hydrolysis of cyanoguanidine to

carbamoylguanidine phosphate is initiated at 85-90°C. Continue heating to 125°C over

about 0.8 hours. The mixture will become a clear boiling liquid which then solidifies.

High-Temperature Conversion: Gradually heat the solid to a temperature in the range of

200°C to 240°C.
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Reaction Maintenance: Maintain this temperature for a period of one to two hours with

agitation. The reaction is complete when foaming stops.

Cooling: Cool the reaction mixture to room temperature to obtain the guanidine phosphate
product.

Biological and Pharmacological Significance
The guanidinium group, a key feature of guanidine phosphate, plays a crucial role in

molecular recognition due to its ability to form strong non-covalent interactions, such as

hydrogen bonds and electrostatic interactions with anionic groups like phosphates,

carboxylates, and sulfates. This has led to the investigation of guanidine-containing compounds

in various therapeutic areas.

Interaction with DNA and Anticancer Potential
The positively charged guanidinium group can interact with the negatively charged phosphate

backbone of DNA, particularly within the minor groove. This interaction forms the basis for the

design of novel anticancer agents.

Guanidine Derivative DNA Helix Biological Effect

Guanidinium Group Positively Charged Phosphate Backbone Negatively Charged

Electrostatic Interaction
Hydrogen Bonding Inhibition of DNA Replication & Transcription Anticancer ActivityDisruption of Function

Click to download full resolution via product page

Logical relationship of guanidine derivatives' interaction with DNA.

Signaling Pathways in PHMG-p Induced Cellular
Response
Polyhexamethylene guanidine phosphate (PHMG-p), a polymeric derivative, has been shown

to induce inflammatory responses and cellular damage. Understanding the signaling pathways

involved is crucial for toxicological studies and the development of potential countermeasures.
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PHMG-p exposure in human lung epithelial cells can lead to the production of pro-inflammatory

cytokines through the activation of the JNK signaling pathway.

PHMG-p Exposure

MAPK Activation

JNK Phosphorylation

Increased IL-6 & TNF-α mRNA

Inflammatory Response

Click to download full resolution via product page

PHMG-p induced JNK-dependent inflammatory pathway.

PHMG-p can damage tight junctions and the F-actin architecture in bronchial epithelial cells by

activating a calcium-dependent signaling cascade.
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PHMG-p

P2RX7 Activation

Increased Intracellular Ca²⁺

Calpain-1 Activation

Tight Junction Degradation F-Actin Disruption

Epithelial Barrier Dysfunction

Click to download full resolution via product page

PHMG-p induced P2RX7/Ca²⁺/Calpain-1 signaling pathway.

Experimental Workflow: Drug Discovery and
Development
Guanidine phosphate and its derivatives are valuable tools in the drug discovery workflow,

from initial screening to preclinical studies. The following diagram illustrates a generalized

workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b155843?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

